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Compound of Interest

2-[4-(Hydroxymethyl)-2-
Compound Name:

nitrophenoxy]ethanol
CAS No.: 1039912-84-9

Cat. No.: B2647180

Get Quote

\ J

Physicochemical Characterization, Safety Protocols, and Experimental Handling[3][4]

Executive Summary

HC Yellow No. 4 (CAS 59820-43-8) is a semi-permanent nitro-aromatic amine dye used
primarily in cosmetic formulations and colorimetric research.[3][4] Chemically defined as 2-[[2-
(2-hydroxyethoxy)-4-nitrophenyl]Jamino]ethanol, it functions as a direct dye that diffuses into
keratinous substrates without the need for oxidative activation.[3][4]

For researchers and formulation scientists, this compound presents specific challenges
regarding solubility profiles (hydrophobic nature), photostability, and sensitization potential.[3]
[4] This guide provides a validated technical framework for the safe handling, characterization,
and storage of HC Yellow No. 4, moving beyond basic MSDS data to offer application-specific
logic.

Chemical Identity & Physicochemical Core
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Understanding the structural constraints of HC Yellow No. 4 is critical for experimental design.

[3][4] Its nitro group (

) and secondary amine functionalities dictate its spectroscopic behavior and solubility.[3][4]

Table 1: Physicochemical Specifications

Property

Data

Technical Note

Chemical Name

2-[[2-(2-hydroxyethoxy)-4-

nitrophenyllamino]ethanol

Core structure is a 2-amino-5-

nitrophenol derivative.[2][3][4]

CAS Number 59820-43-8 Confirmed identity.[1][2][3][4][6]
Molecular Formula
Molecular Weight 242.23 g/mol

High surface area; prone to
Appearance Fluffy, canary-yellow powder ) )

static clumping.[3][4]

] ] Sharp melting range indicates

Melting Point 143 - 147 °C

high purity (>95%).[3][4]

Solubility (Water)

< 0.1 mg/mL (Sparingly
Soluble)

Critical: Do not attempt direct
aqueous dissolution for stock
solutions.[3][4]

Solubility (Organic)

DMSO, Ethanol (Moderate)

Preferred solvents for stock

preparation.[3][4]

LogP (Octanol/Water)

Amphiphilic, but favors organic
phases.[3][4]

pKa

~14.1 (Predicted)

Non-ionizable in physiological
pH range.[3][4]

Absorption (

)

~420-430 nm

Strong absorbance in the
violet/blue region yielding
yellow color.[3][4][7]

Safety & Handling Protocols (E-E-A-T)
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Expertise Note: As a nitro-aromatic amine, HC Yellow No. 4 carries a risk of skin sensitization.
[3][4] While not classified as a Category 1 Carcinogen by IARC, structurally related nitro-
amines have shown mutagenic potential in specific assays.[3][4] Treat pure powder as a
potential sensitizer.[3][4]

Hazard Identification (GHS Standards)

e Signal Word:WARNING

e Hazard Statements:
o H317: May cause an allergic skin reaction.[3][4][8]
o H319: Causes serious eye irritation.[3][4][9]

o H412: Harmful to aquatic life with long-lasting effects.[3][4][8]

Validated Handling Workflow

¢ Engineering Controls: Always weigh the "fluffy” powder inside a fume hood or biological
safety cabinet to prevent inhalation of airborne particulates.[3][4]

 PPE:

o Gloves: Double-gloving with Nitrile (0.11 mm min thickness) is required.[3][4] Latex is
permeable to many aromatic amines.

o Respiratory: If hood access is compromised, use a P95/P100 particulate respirator.[3][4]

o Decontamination: In case of spill, do not use bleach immediately (risk of chloramine
formation).[3][4] Use an ethanol-dampened wipe followed by soapy water.[3][4][5]

Visualization: Safety & Solubilization Logic

The following diagram outlines the decision logic for safe handling and solubilization, ensuring
operator safety and solution stability.
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Start: HC Yellow 4 Powder

Step 1: PPE Setup
(Nitrile Gloves x2, Fume Hood)

Step 2: Weighing
(Avoid Static, Use Anti-static Gun if avail)

Step 3: Solvent Selection

Direct

Water/Buffer DMSO or Ethanol

Clear Stock Solution
(10-50 mM)

l

Step 4: Aqueous Dilution
(Slow addition with vortexing)

Precipitation Risk
(Do NOT Use)

Quality|Control

Step 5: UV-Vis Check

(Scan 300-600nm)

Click to download full resolution via product page
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Caption: Operational workflow for HC Yellow No. 4, emphasizing organic solvent pre-
dissolution to prevent precipitation errors.

Stability & Storage

Causality: The nitro group renders the molecule susceptible to photoreduction over time, while
the secondary amine can undergo oxidation.[3][4]

o Storage Condition: Store at +2°C to +8°C (Refrigerated).

 Light Protection:Strictly required. Store in amber vials or wrap containers in aluminum foil.
Prolonged exposure to UV/Visible light will cause degradation (browning).[3][4]

o Hygroscopicity: Low, but store in a desiccator if ambient humidity >60% to prevent clumping
which affects weighing accuracy.[3][4]

Experimental Protocol: Self-Validating Stock
Preparation

Objective: Prepare a stable 10 mM stock solution for biological or analytical assays.

Materials
e HC Yellow No. 4 Reference Standard (>98% purity).[3][4]

e Solvent: DMSO (Anhydrous, =299.9%).[3][4]

e Vessel: Amber glass vial (borosilicate).[3][4]

Methodology

o Calculation:
o Target Concentration: 10 mM.
o MW: 242.23 g/mol .[3][4][6]

o To prepare 10 mL: Weigh 24.2 mg of powder.
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» Solubilization (The "Wetting" Step):

o Add 10 mL of DMSO to the vial before adding the powder if possible, or add powder and
immediately add solvent to prevent it sticking to glass walls.[3][4]

o Sonicate for 5-10 minutes at room temperature. Visual check: Solution must be a clear,
vibrant yellow with no suspended particulates.[3][4]

» Self-Validation (UV-Vis):

[¢]

Dilute 10 pL of stock into 990 uL of Ethanol (1:100 dilution).

[¢]

Run a spectral scan from 300 nm to 600 nm.[3][4]

[e]

Pass Criteria: Single major peak at ~420—430 nm.[3][4]

o

Fail Criteria: Presence of significant shoulders or peaks <350 nm (indicative of
degradation/impurities).[3][4]

Structural Concept Map

Understanding the functional groups helps predict reactivity.[3][4] The diagram below illustrates
the chemical logic of HC Yellow No. 4.

Nitro Group (-NO2) Light Sensitive

Chromophore

HC Yellow No. 4 Secondary Amine
(Core Structure) Linker

Hydroxyethyl Groups
Solubility Enhancers

P Photoreduction Risk

Increases Polarity >

H-Bonding Capacity

Click to download full resolution via product page
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Caption: Functional group analysis linking chemical structure to physical properties (solubility,
stability).[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: HC Yellow No. 4 (CAS 59820-43-8)].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2647180/docs#technical-guide-hc-yellow-no-4-cas-
59820-43-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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